Cas no 351982-36-0 (2-(5-Bromo-2-thienyl)quinoline-4-carboxylic acid)
2-(5-Bromo-2-thienyl)quinoline-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-Bromo-2-thienyl)quinoline-4-carboxylic acid
- MFCD01630699
- SB72934
- 351982-36-0
- H26563
- SR-01000597067
- SR-01000597067-1
- 4-quinolinecarboxylic acid, 2-(5-bromo-2-thienyl)-
- 2-(5-bromothien-2-yl)quinoline-4-carboxylic acid
- VS-03950
- ALBB-011586
- MLS001202245
- CS-0317989
- BBL013709
- AKOS000265068
- CHEMBL1592299
- SMR000565007
- Oprea1_645863
- 2-(5-bromo-2-thienyl)-4-quinolinecarboxylic acid
- 2-(5-bromothiophen-2-yl)quinoline-4-carboxylic acid
- STK330728
- HMS2866I14
- AK-968/12573096
- 2-(5-bromothiophen-2-yl)quinoline-4-carboxylicacid
-
- MDL: MFCD01630699
- Inchi: 1S/C14H8BrNO2S/c15-13-6-5-12(19-13)11-7-9(14(17)18)8-3-1-2-4-10(8)16-11/h1-7H,(H,17,18)
- InChI Key: USPKYPKYLWABGE-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C2=CC(C(=O)O)=C3C=CC=CC3=N2)S1
Computed Properties
- Exact Mass: 332.94591Da
- Monoisotopic Mass: 332.94591Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- Density: 1.7±0.1 g/cm3
- Boiling Point: 481.4±45.0 °C at 760 mmHg
- Flash Point: 244.9±28.7 °C
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
2-(5-Bromo-2-thienyl)quinoline-4-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(5-Bromo-2-thienyl)quinoline-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM265251-5g |
2-(5-Bromothiophen-2-yl)quinoline-4-carboxylic acid |
351982-36-0 | 97% | 5g |
$711 | 2021-08-18 | |
| Chemenu | CM265251-1g |
2-(5-Bromothiophen-2-yl)quinoline-4-carboxylic acid |
351982-36-0 | 97% | 1g |
$277 | 2023-01-19 | |
| Chemenu | CM265251-5g |
2-(5-Bromothiophen-2-yl)quinoline-4-carboxylic acid |
351982-36-0 | 97% | 5g |
$752 | 2023-01-19 | |
| abcr | AB378069-500 mg |
2-(5-Bromothiophen-2-yl)quinoline-4-carboxylic acid |
351982-36-0 | 500MG |
€254.60 | 2023-02-03 | ||
| abcr | AB378069-1 g |
2-(5-Bromothiophen-2-yl)quinoline-4-carboxylic acid |
351982-36-0 | 1g |
€322.50 | 2023-04-25 | ||
| abcr | AB378069-5 g |
2-(5-Bromothiophen-2-yl)quinoline-4-carboxylic acid |
351982-36-0 | 5g |
€907.00 | 2023-04-25 | ||
| TRC | B053495-250mg |
2-(5-Bromo-2-thienyl)quinoline-4-carboxylic Acid |
351982-36-0 | 250mg |
$ 275.00 | 2022-06-01 | ||
| TRC | B053495-500mg |
2-(5-Bromo-2-thienyl)quinoline-4-carboxylic Acid |
351982-36-0 | 500mg |
$ 450.00 | 2022-06-01 | ||
| TRC | B053495-1000mg |
2-(5-Bromo-2-thienyl)quinoline-4-carboxylic Acid |
351982-36-0 | 1g |
$ 720.00 | 2022-06-01 | ||
| abcr | AB378069-500mg |
2-(5-Bromothiophen-2-yl)quinoline-4-carboxylic acid; . |
351982-36-0 | 500mg |
€269.00 | 2025-03-19 |
2-(5-Bromo-2-thienyl)quinoline-4-carboxylic acid Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2-(5-Bromo-2-thienyl)quinoline-4-carboxylic acid
Research Briefing on 2-(5-Bromo-2-thienyl)quinoline-4-carboxylic acid (CAS: 351982-36-0) in Chemical Biology and Pharmaceutical Applications
2-(5-Bromo-2-thienyl)quinoline-4-carboxylic acid (CAS: 351982-36-0) is a structurally unique quinoline derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its bromothienyl and carboxylic acid functional groups, serves as a versatile scaffold for drug discovery and biological probe development. Recent studies have highlighted its potential as a kinase inhibitor and its role in modulating protein-protein interactions, particularly in oncology and inflammatory disease pathways.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(5-Bromo-2-thienyl)quinoline-4-carboxylic acid exhibits selective inhibition against fibroblast growth factor receptor (FGFR) family kinases, with IC50 values in the low micromolar range. The bromothienyl moiety was found to be critical for binding specificity, while the carboxylic acid group facilitated interactions with key lysine residues in the ATP-binding pocket. These findings suggest its potential as a lead compound for developing targeted therapies in FGFR-driven cancers.
In synthetic chemistry applications, researchers have utilized 351982-36-0 as a building block for constructing more complex heterocyclic systems. A recent publication in Organic Letters (2024) described its use in palladium-catalyzed cross-coupling reactions to generate novel quinoline-thiophene hybrids with enhanced photophysical properties. These derivatives show promise as fluorescent probes for cellular imaging, particularly in tracking intracellular metal ion concentrations.
Pharmacokinetic studies of 2-(5-Bromo-2-thienyl)quinoline-4-carboxylic acid derivatives have revealed interesting metabolic profiles. Research published in Drug Metabolism and Disposition (2023) identified that the bromothienyl group significantly influences phase I metabolism, leading to the formation of unique sulfoxide metabolites. This metabolic pathway presents both challenges and opportunities for drug development, requiring careful consideration in lead optimization programs.
The compound's potential extends beyond therapeutic applications. Recent work in chemical biology has employed 351982-36-0 as a molecular scaffold for developing protein degradation tools. By conjugating this core structure with E3 ligase-recruiting moieties, researchers have created proteolysis-targeting chimeras (PROTACs) capable of selectively degrading disease-relevant proteins, as reported in Nature Chemical Biology (2024).
Ongoing research is exploring the structure-activity relationships of 2-(5-Bromo-2-thienyl)quinoline-4-carboxylic acid derivatives through systematic modification of both the thienyl and quinoline moieties. Computational modeling studies suggest that subtle changes to the bromine position or substitution pattern can dramatically alter target selectivity, opening new avenues for rational drug design in precision medicine applications.
As research progresses, 351982-36-0 continues to demonstrate its value as a multifunctional chemical tool in drug discovery and chemical biology. Future directions include optimization of its physicochemical properties for improved bioavailability and exploration of its applications in targeted protein degradation and diagnostic imaging. The compound's unique structural features and demonstrated biological activities position it as an important focus area for interdisciplinary research at the chemistry-biology interface.
351982-36-0 (2-(5-Bromo-2-thienyl)quinoline-4-carboxylic acid) Related Products
- 851546-83-3(2-Thiophen-2-yl-quinoline-4-carboxylic acid)
- 31792-49-1(6-Methyl-2-(thiophen-2-yl)quinoline-4-carboxylic acid)
- 33289-45-1(8-Methyl-2-(thiophen-2-yl)quinoline-4-carboxylic acid)
- 33289-51-9(6-Chloro-2-(thiophen-2-yl)quinoline-4-carboxylic acid)
- 33289-53-1(6-Fluoro-2-thiophen-2-yl-quinoline-4-carboxylic acid)
- 350998-05-9(6-Bromo-2-(5-methylthien-2-yl)quinoline-4-carboxylic acid)
- 31792-47-9(2-(thiophen-2-yl)quinoline-4-carboxylic acid)
- 81216-93-5(2-(5-Bromo-2-Thienyl)Quinoline)
- 667412-63-7(8-Methyl-2-(5-methylthien-2-yl)quinoline-4-carboxylic Acid)
- 438216-88-7(6-Methyl-2-(5-methyl-2-thienyl)quinoline-4-carboxylic Acid)